Cas no 2138171-88-5 (4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one)

• Product Name: 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one
• CAS No: 2138171-88-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 6414965
• PubChem ID: 165473402
• Update Time: 2025-10-31

4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one
• EN300-1086154
• 2138171-88-5

• Inchi： 1S/C11H13NO4/c1-15-8-2-3-9(10(13)6-8)12-4-5-16-7-11(12)14/h2-3,6,13H,4-5,7H2,1H3
• InChI Key： YIMGMJDVXBAKNG-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=CC=2O)OC)CC1)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 59Ų

Additional information on 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one

4-(2-Hydroxy-4-Methoxyphenyl)Morpholin-3-One: A Comprehensive Overview

The compound with CAS No. 2138171-88-5, commonly referred to as 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of morpholinones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one features a morpholine ring system substituted with a hydroxymethoxyphenyl group, making it a unique derivative with promising therapeutic potential.

Recent studies have highlighted the importance of morpholinones in medicinal chemistry, particularly due to their ability to modulate various cellular pathways. The hydroxymethoxyphenyl substituent in this compound adds complexity to its structure, potentially enhancing its bioactivity. Researchers have explored the anti-inflammatory, antioxidant, and neuroprotective properties of similar compounds, suggesting that 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one could exhibit analogous or even superior activity.

The synthesis of 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, making it more accessible for further research and development. Moreover, the structural elucidation of this compound has been facilitated by modern spectroscopic methods such as NMR and mass spectrometry, ensuring its accurate characterization.

In terms of pharmacological applications, 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one has shown promise in preclinical studies as a potential candidate for treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key targets associated with Alzheimer's disease has been a focal point of recent investigations. Additionally, its antioxidant properties suggest that it could be used to mitigate oxidative stress-related conditions, further broadening its therapeutic scope.

From an environmental standpoint, the ecological impact of 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one remains under investigation. Preliminary data indicate that it degrades relatively quickly under aerobic conditions, reducing its potential persistence in aquatic ecosystems. However, more comprehensive studies are required to fully assess its environmental fate and toxicity.

In conclusion, 4-(2-hydroxy-4-methoxyphenyl)morpholin-3-one (CAS No. 2138171-88-5) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, coupled with emerging insights into its biological activities, positions it as a compelling candidate for further research and development in the pharmaceutical industry.